Cas no 1184915-60-3 (7-bromo-1-benzofuran-2-carbaldehyde)
7-bromo-1-benzofuran-2-carbaldehyde Chemical and Physical Properties
Names and Identifiers
-
- 7-bromobenzofuran-2-carbaldehyde
- 7-BROMO-1-BENZOFURAN-2-CARBALDEHYDE
- MB10426
- E71222
- Z1262471405
- 2-Benzofurancarboxaldehyde, 7-bromo-
- 7-bromo-1-benzofuran-2-carbaldehyde
-
- MDL: MFCD11877838
- Inchi: 1S/C9H5BrO2/c10-8-3-1-2-6-4-7(5-11)12-9(6)8/h1-5H
- InChI Key: ULNDAYYMFZCYBA-UHFFFAOYSA-N
- SMILES: BrC1=CC=CC2C=C(C=O)OC=21
Computed Properties
- Exact Mass: 223.94729 g/mol
- Monoisotopic Mass: 223.94729 g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 183
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.8
- Topological Polar Surface Area: 30.2
- Molecular Weight: 225.04
7-bromo-1-benzofuran-2-carbaldehyde Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-3010456-1g |
7-bromo-1-benzofuran-2-carbaldehyde |
1184915-60-3 | 95% | 1g |
$728.0 | 2023-09-06 | |
| Enamine | EN300-3010456-5g |
7-bromo-1-benzofuran-2-carbaldehyde |
1184915-60-3 | 95% | 5g |
$2110.0 | 2023-09-06 | |
| Enamine | EN300-3010456-10g |
7-bromo-1-benzofuran-2-carbaldehyde |
1184915-60-3 | 95% | 10g |
$3131.0 | 2023-09-06 | |
| Enamine | EN300-3010456-0.05g |
7-bromo-1-benzofuran-2-carbaldehyde |
1184915-60-3 | 95.0% | 0.05g |
$168.0 | 2025-03-19 | |
| Enamine | EN300-3010456-0.1g |
7-bromo-1-benzofuran-2-carbaldehyde |
1184915-60-3 | 95.0% | 0.1g |
$252.0 | 2025-03-19 | |
| Enamine | EN300-3010456-0.25g |
7-bromo-1-benzofuran-2-carbaldehyde |
1184915-60-3 | 95.0% | 0.25g |
$361.0 | 2025-03-19 | |
| Enamine | EN300-3010456-0.5g |
7-bromo-1-benzofuran-2-carbaldehyde |
1184915-60-3 | 95.0% | 0.5g |
$569.0 | 2025-03-19 | |
| Enamine | EN300-3010456-1.0g |
7-bromo-1-benzofuran-2-carbaldehyde |
1184915-60-3 | 95.0% | 1.0g |
$728.0 | 2025-03-19 | |
| Enamine | EN300-3010456-2.5g |
7-bromo-1-benzofuran-2-carbaldehyde |
1184915-60-3 | 95.0% | 2.5g |
$1428.0 | 2025-03-19 | |
| Enamine | EN300-3010456-5.0g |
7-bromo-1-benzofuran-2-carbaldehyde |
1184915-60-3 | 95.0% | 5.0g |
$2110.0 | 2025-03-19 |
7-bromo-1-benzofuran-2-carbaldehyde Related Literature
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
Additional information on 7-bromo-1-benzofuran-2-carbaldehyde
Recent Advances in the Application of 7-bromo-1-benzofuran-2-carbaldehyde (CAS: 1184915-60-3) in Chemical Biology and Pharmaceutical Research
The compound 7-bromo-1-benzofuran-2-carbaldehyde (CAS: 1184915-60-3) has recently emerged as a significant building block in medicinal chemistry and drug discovery. This heterocyclic aldehyde derivative has attracted considerable attention due to its versatile reactivity and potential biological activities. Recent studies have demonstrated its utility as a key intermediate in the synthesis of various pharmacologically active molecules, particularly in the development of kinase inhibitors and antimicrobial agents.
Structural analysis reveals that the presence of both bromo and formyl functional groups on the benzofuran scaffold provides multiple sites for chemical modification. The electron-withdrawing nature of the bromo substituent at the 7-position significantly influences the reactivity of the aldehyde group at the 2-position, making this compound particularly valuable for nucleophilic aromatic substitution reactions and various condensation reactions. Recent synthetic applications have exploited these properties to create diverse molecular architectures with potential therapeutic value.
In a 2023 study published in the Journal of Medicinal Chemistry, researchers utilized 7-bromo-1-benzofuran-2-carbaldehyde as a starting material for the development of novel Bruton's tyrosine kinase (BTK) inhibitors. The compound served as a crucial intermediate in the synthesis of covalent inhibitors that showed promising activity against B-cell malignancies. The bromo substituent enabled efficient Suzuki-Miyaura cross-coupling reactions with various boronic acids, while the aldehyde functionality allowed for subsequent reductive amination steps to introduce critical pharmacophore elements.
Another significant application was reported in antimicrobial drug discovery, where 7-bromo-1-benzofuran-2-carbaldehyde derivatives demonstrated potent activity against drug-resistant bacterial strains. The benzofuran core structure appears to enhance membrane permeability, while strategic modifications of the aldehyde group led to compounds with improved target specificity. Recent structure-activity relationship (SAR) studies have provided valuable insights into optimizing these derivatives for enhanced efficacy and reduced toxicity.
The compound has also found applications in materials science, particularly in the development of organic semiconductors and fluorescent probes. The rigid benzofuran structure contributes to π-conjugation, while the bromo and aldehyde groups offer sites for further functionalization. Recent work has explored its use in creating novel optoelectronic materials with potential applications in biosensing and imaging technologies.
From a safety and handling perspective, recent material safety data sheets (MSDS) updates indicate that 7-bromo-1-benzofuran-2-carbaldehyde requires standard precautions for handling aldehydes and brominated compounds. Proper personal protective equipment and adequate ventilation are recommended when working with this chemical. Stability studies suggest that the compound remains stable under standard storage conditions (2-8°C in airtight containers), though prolonged exposure to light should be avoided.
Future research directions for this compound appear promising, with several patent applications filed in 2023-2024 covering novel synthetic methodologies and therapeutic applications. The unique combination of reactivity and structural features makes 7-bromo-1-benzofuran-2-carbaldehyde a valuable tool for medicinal chemists exploring new chemical space in drug discovery. Ongoing studies are investigating its potential in targeted protein degradation strategies and as a warhead in covalent inhibitor design.
1184915-60-3 (7-bromo-1-benzofuran-2-carbaldehyde) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)